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Compound of Interest

Compound Name: 1,9-Nonanediol

Cat. No.: B147092

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 1,9-Nonanediol in
common laboratory solvents. Due to the limited availability of precise quantitative data in
publicly accessible literature, this document summarizes the existing qualitative and
guantitative information and furnishes detailed experimental protocols for researchers to
determine specific solubility parameters as required for their applications.

Introduction to 1,9-Nonanediol

1,9-Nonanediol, also known as nonamethylene glycol, is a linear aliphatic diol with the
chemical formula HO(CHz2)oOH.[1] It is a white, crystalline solid at room temperature.[2] Its
structure, featuring a nine-carbon backbone and terminal hydroxyl groups, imparts a
hydrophobic character, influencing its solubility profile.[2] This diol serves as a versatile
monomer in the synthesis of polymers such as polyesters and polyurethanes and as an
intermediate in the manufacturing of various chemicals.[1][2]

Solubility Data

The solubility of a compound is a critical physicochemical property, particularly in the fields of
materials science and drug development, where it influences formulation, bioavailability, and
reaction kinetics. The following tables summarize the available solubility data for 1,9-
Nonanediol.
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Quantitative Solubility Data

Precise quantitative solubility data for 1,9-Nonanediol in a wide range of organic solvents is
not readily available in the surveyed literature. The most consistent quantitative data is for its
solubility in water.

Molar Solubility

Solvent Temperature (°C) Solubility

(moliL)
Water 20 5.7 g/lL ~0.0356
Water 20 9g/L ~0.0562

Note: The discrepancy in reported aqueous solubility may arise from different experimental
methodologies or conditions.

Qualitative Solubility Data

For many common organic solvents, only qualitative descriptions of solubility are available.
These are summarized below.

Solvent Description
Methanol Soluble

Ethanol Readily Soluble[1]
Acetone Soluble[2]
Chloroform Soluble[2]

It is generally reported that 1,9-Nonanediol has excellent solubility in organic solvents.[3]
However, for applications requiring precise concentrations, experimental determination is
strongly recommended.

Experimental Protocols for Solubility Determination

For researchers requiring precise solubility data, the following established methodologies are
recommended. The Shake-Flask method followed by gravimetric analysis is a widely
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recognized and reliable technique for determining the equilibrium solubility of a solid compound

in a liquid solvent.

Shake-Flask Method for Achieving Equilibrium

The objective of this protocol is to create a saturated solution of 1,9-Nonanediol in the solvent

of interest, ensuring that the system has reached thermodynamic equilibrium.

Materials:

1,9-Nonanediol (solid)

Solvent of interest

Erlenmeyer flasks with stoppers or screw-cap vials
Orbital shaker or magnetic stirrer with stir bars

Temperature-controlled environment (e.g., incubator, water bath)

Procedure:

Preparation: Add an excess amount of solid 1,9-Nonanediol to a flask or vial containing a
known volume of the solvent. The presence of undissolved solid is crucial to ensure
saturation.

Equilibration: Seal the container to prevent solvent evaporation. Place the container in a
temperature-controlled orbital shaker or on a magnetic stirrer.

Agitation: Agitate the mixture at a constant speed for a predetermined period (typically 24-72
hours) to facilitate the dissolution process and reach equilibrium. The time required to reach
equilibrium can vary and should be determined experimentally by analyzing samples at
different time points until the concentration of the solute in the supernatant remains constant.

Phase Separation: Once equilibrium is assumed to be reached, cease agitation and allow
the undissolved solid to sediment. For finer suspensions, centrifugation or filtration using a
chemically inert filter (e.g., PTFE syringe filter) with a pore size of 0.45 um or smaller is
necessary to separate the solid phase from the saturated liquid phase.
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Gravimetric Analysis of the Saturated Solution

This method determines the concentration of the solute in the saturated solution by evaporating

the solvent and weighing the remaining solid.

Materials:

Saturated solution of 1,9-Nonanediol (from the shake-flask method)
Pre-weighed evaporation dish or beaker
Analytical balance

Drying oven

Procedure:

Sampling: Carefully transfer a known volume or mass of the clear supernatant (the saturated
solution) into a pre-weighed evaporation dish.

Evaporation: Place the evaporation dish in a drying oven at a temperature sufficient to
evaporate the solvent without decomposing the 1,9-Nonanediol. The boiling point of the
solvent and the melting point of 1,9-Nonanediol should be considered when setting the oven
temperature.

Drying to a Constant Weight: After the solvent has completely evaporated, continue to dry
the dish in the oven until a constant weight of the solid residue is achieved. This is confirmed
by repeated weighing after cooling the dish in a desiccator until the mass no longer changes.

Calculation: The solubility can be calculated as follows:
o Mass of dissolved 1,9-Nonanediol = (Mass of dish + solid residue) - (Mass of empty dish)
o Solubility (g/L) = (Mass of dissolved 1,9-Nonanediol in g) / (Volume of supernatant in L)

o Solubility ( g/100 g solvent) = [(Mass of dissolved 1,9-Nonanediol in g) / (Mass of solvent
in g)] x 100
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Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the experimental determination of the

solubility of 1,9-Nonanediol.
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Caption: Experimental workflow for determining the solubility of 1,9-Nonanediol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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